Cas no 16948-04-2 (N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt)

N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt is a protected derivative of L-lysine, featuring Boc (tert-butoxycarbonyl) and Z (benzyloxycarbonyl) groups at the α- and ε-amino positions, respectively. The dicyclohexylammonium counterion enhances solubility in organic solvents, facilitating its use in peptide synthesis. This compound is particularly valuable in solid-phase and solution-phase peptide chemistry, where selective deprotection of the Boc group allows for orthogonal protection strategies. Its high purity and stability under acidic conditions make it suitable for sequential coupling reactions. The dual protection ensures minimal side reactions, enabling precise control over lysine incorporation in complex peptide sequences. This reagent is widely employed in pharmaceutical research and bioconjugation applications.
N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt structure
16948-04-2 structure
Product name:N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt
CAS No:16948-04-2
MF:C31H51N3O6
MW:561.753149271011
MDL:MFCD00066511
CID:50612
PubChem ID:57647485

N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt Chemical and Physical Properties

Names and Identifiers

    • Dicyclohexylamine (S)-6-(((benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate
    • Boc-Lys(Z)-OH (dicyclohexylammonium) salt
    • BOC-LYS(Z)-OH DCHA
    • Nalpha-BOC-Nepsilon-CBZ-L-Lysine DCHA
    • Nα-Boc-Nε-Z-L-lysine dicyclohexylammonium salt
    • N-cyclohexylcyclohexanamine,(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-(phenylmethoxycarbonylamino)hexanoic acid
    • Boc-Lys(Cbz).DCHA
    • Boc-L-Lys(Z)-OH·DCHA
    • BOL-L-LYS(Z-CI-CBZ)-OH
    • ALPHA-BOC-EPSILON-CBZ-L-LYSINE DCHA
    • BOC-LYS(Z)-OH DICYCLOHEXYLAMINE SALT
    • Boc-Lys(Z)-OH (dicyclohexylammonium) salt
    • ALPHA-BOC-EPSILON-CBZ-L-LYSINE DCHA, 99.5+%
    • Nalpha-BOC-Nepsilon-CBZ-L-Lysine DCHA,99.5+%
    • CS-0163035
    • Dicyclohexylamine(S)-6-(((benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate
    • HY-W109513
    • N6-[(Benzyloxy)carbonyl]-N2-[(tert-butoxy)carbonyl]-L-lysine dicyclohexylamine
    • MFCD00066511
    • BS-23494
    • J-010546
    • A811109
    • Boc-Lys(Z)-OH (DCHA)
    • N6-((Benzyloxy)carbonyl)-N2-((tert-butoxy)carbonyl)-L-lysine, compound with dicyclohexylamine (1:1)
    • D94734
    • N-cyclohexylcyclohexanamine;(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-(phenylmethoxycarbonylamino)hexanoic acid
    • EINECS 241-018-0
    • N~6~-[(Benzyloxy)(hydroxy)methylidene]-N~2~-[tert-butoxy(hydroxy)methylidene]lysine--N-cyclohexylcyclohexanamine (1/1)
    • NS00087072
    • dicyclohexylamine N6-((benzyloxy)carbonyl)-N2-(tert-butoxycarbonyl)-L-lysinate
    • DTXSID10937636
    • Boc-Lys(Z)-OH dicyclohexylammonium salt
    • Boc-Lys(Z)-OH (dicyclohexylammonium) salt, >=99.0% (NT)
    • 16948-04-2
    • AKOS015901342
    • (2S)-6-{[(BENZYLOXY)CARBONYL]AMINO}-2-[(TERT-BUTOXYCARBONYL)AMINO]HEXANOIC ACID; DICHA
    • DA-60190
    • N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt
    • MDL: MFCD00066511
    • Inchi: InChI=1S/C19H28N2O6.C12H23N/c1-19(2,3)27-18(25)21-15(16(22)23)11-7-8-12-20-17(24)26-13-14-9-5-4-6-10-14;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-6,9-10,15H,7-8,11-13H2,1-3H3,(H,20,24)(H,21,25)(H,22,23);11-13H,1-10H2
    • InChI Key: BQERJWRZLXZNIO-RSAXXLAASA-N
    • SMILES: C(OC(NCCCCC(NC(OC(C)(C)C)=O)C(O)=O)=O)C1C=CC=CC=1.C1(NC2CCCCC2)CCCCC1

Computed Properties

  • Exact Mass: 561.37800
  • Monoisotopic Mass: 561.378
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 14
  • Complexity: 599
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126A^2

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 114-116 °C
  • Boiling Point: 587 °C at 760 mmHg
  • Flash Point: 308.8 °C
  • PSA: 125.99000
  • LogP: 7.47510
  • Optical Activity: [α]20/D −5.2±0.5°, c = 1% in acetic acid

N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Safety Term:S24/25
  • Storage Condition:-20°C

N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt Customs Data

  • HS CODE:29224985

N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM344655-500g
dicyclohexylamine N6-((benzyloxy)carbonyl)-N2-(tert-butoxycarbonyl)-D-lysinate
16948-04-2 95%+
500g
$1243 2023-02-02
TRC
N285085-1g
N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt
16948-04-2
1g
$ 45.00 2022-06-03
abcr
AB314005-100g
Boc-lys(z)-OH DCHA, 95%; .
16948-04-2 95%
100g
€524.00 2024-04-19
Ambeed
A665828-25g
Dicyclohexylamine (S)-6-(((benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate
16948-04-2 97%
25g
$65.0 2024-04-23
1PlusChem
1P003OYB-5g
Dicyclohexylamine (S)-6-(((benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate
16948-04-2 97%
5g
$13.00 2025-02-20
abcr
AB314005-25g
Boc-lys(z)-OH DCHA, 95%; .
16948-04-2 95%
25g
€197.90 2024-04-19
A2B Chem LLC
AB71507-5g
Boc-lys(z)-oh dcha
16948-04-2 97%
5g
$14.00 2024-04-20
Ambeed
A665828-100g
Dicyclohexylamine (S)-6-(((benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate
16948-04-2 97%
100g
$210.0 2024-04-23
Aaron
AR003P6N-25g
Dicyclohexylamine (S)-6-(((benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate
16948-04-2 99%
25g
$35.00 2025-01-22
eNovation Chemicals LLC
Y1015185-25g
Dicyclohexylamine (S)-6-(((benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoate
16948-04-2 97%
25g
$85 2025-02-26

Additional information on N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt

Introduction to N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium Salt (CAS No. 16948-04-2)

N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, identified by its CAS number 16948-04-2, is a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of peptide-based drugs and enzyme inhibitors. The unique structural features of this compound make it an invaluable tool for researchers aiming to manipulate and study complex biological pathways.

The molecular structure of N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt consists of a protected lysine residue, where both the alpha-amino group and the epsilon-amino group are modified. The Boc (tert-butoxycarbonyl) group provides stability to the amino group, while the Z (carboxybenzyloxy) group protects the epsilon-carboxylate group. This dual protection strategy allows for selective functionalization at different sites, making it a versatile building block in peptide synthesis. The dicyclohexylammonium salt form enhances solubility and handling properties, facilitating its use in various organic reactions and solid-phase peptide synthesis (SPPS).

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on peptides. Peptides offer several advantages over traditional small-molecule drugs, including higher specificity and lower toxicity. N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt plays a pivotal role in this landscape by enabling the efficient synthesis of complex peptide sequences. For instance, it has been widely used in the development of peptidomimetics, which mimic the structure and function of natural peptides but with improved pharmacokinetic properties.

One of the most compelling applications of this compound is in the field of enzyme inhibition. Many therapeutic targets are enzymes that play crucial roles in disease pathways. By designing peptides that can bind to these enzymes and modulate their activity, researchers can develop treatments for conditions such as cancer, inflammation, and infectious diseases. N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt provides a scaffold for creating such inhibitory peptides, allowing for precise tuning of binding affinity and selectivity.

The importance of this compound is further underscored by its use in drug discovery pipelines. Pharmaceutical companies and academic institutions alike rely on high-quality intermediates like N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt to accelerate their research programs. The ability to synthesize large libraries of peptide derivatives efficiently is crucial for identifying lead compounds that can be further optimized into viable drugs. This compound’s stability and reactivity profile make it an ideal candidate for such applications.

Recent advancements in synthetic chemistry have also expanded the utility of N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt. Techniques such as solid-phase peptide synthesis (SPPS) have been refined to allow for automated and scalable production of complex peptides. The use of this intermediate has streamlined these processes, reducing both time-to-market and production costs. Additionally, innovations in purification methods have improved the quality and consistency of peptide products derived from this compound.

The role of N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt extends beyond drug development into fundamental biological research. Peptide-based probes are increasingly used to study protein-protein interactions, cellular signaling pathways, and other critical biological processes. By incorporating this compound into synthetic peptides, researchers can design tools that provide insights into these mechanisms at a molecular level. Such studies are essential for understanding disease mechanisms and developing targeted therapies.

In conclusion, N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt (CAS No. 16948-04-2) is a cornerstone compound in modern peptidic chemistry. Its unique structural features and versatile reactivity make it indispensable for synthesizing bioactive molecules with therapeutic potential. As research continues to uncover new applications for peptides and peptidomimetics, the demand for high-quality intermediates like this one will only grow. The ongoing advancements in synthetic methodologies further enhance its value, ensuring its continued relevance in pharmaceutical and biotechnological applications.

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Amadis Chemical Company Limited
(CAS:16948-04-2)N-alpha-Boc-Nepsilon-Z-L-lysine dicyclohexylammonium salt
A811109
Purity:99%
Quantity:100g
Price ($):189.0